Strategic Incorporation of Methyl Benzyl-D-Methioninate Hydrochloride (CAS 1272755-12-0) in Advanced Peptidomimetics: A Technical Guide
Strategic Incorporation of Methyl Benzyl-D-Methioninate Hydrochloride (CAS 1272755-12-0) in Advanced Peptidomimetics: A Technical Guide
Executive Summary
In the rapidly evolving landscape of peptide engineering and targeted drug delivery, overcoming the inherent pharmacokinetic limitations of natural amino acids—namely, rapid proteolytic degradation and poor membrane permeability—is a critical developmental hurdle. Methyl benzyl-D-methioninate hydrochloride (CAS: 1272755-12-0) has emerged as a highly strategic chiral building block designed to bypass these biological barriers.
As a modified, non-proteinogenic amino acid derivative, this compound serves as a critical intermediate in the synthesis of complex peptidomimetics, neuroactive agents, and metabolically stable therapeutics. This whitepaper provides a comprehensive, causality-driven guide to the physicochemical properties, self-validating synthesis protocols, and advanced applications of this vital pharmaceutical precursor.
Physicochemical Profiling & Structural Causality
The utility of Methyl benzyl-D-methioninate hydrochloride stems directly from its highly engineered molecular architecture. Every functional group modification on the native methionine backbone serves a distinct, causal purpose in drug design and chemical synthesis.
-
The D-Stereocenter: Endogenous proteases are highly stereospecific, recognizing only L-amino acids. By utilizing the D-enantiomer, peptides incorporating this building block gain profound resistance to enzymatic cleavage, drastically extending their biological half-life.
-
The N-Benzyl Group: The addition of a bulky, aromatic benzyl group to the α-amino nitrogen serves a dual purpose. Chemically, it acts as a secondary amine protecting group. Biologically, it significantly increases the molecule's lipophilicity (LogP), facilitating passive diffusion across lipid bilayers (such as the blood-brain barrier) while providing steric hindrance against exopeptidases.
-
The Methyl Ester: Esterification of the C-terminus masks the negative charge of the native carboxylate, further enhancing membrane permeability. In a synthetic context, it prevents unwanted self-condensation during peptide coupling.
-
The Hydrochloride Salt: Formulating the compound as an HCl salt ensures it remains a stable, free-flowing crystalline powder with predictable solubility in polar organic solvents, preventing the auto-oxidation often seen in free-base amines.
Quantitative Data Summary
The following table consolidates the critical physicochemical parameters required for quality control and formulation[1][2]:
| Property | Specification / Value |
| IUPAC Name | Methyl (2R)-2-(benzylamino)-4-methylsulfanylbutanoate hydrochloride |
| CAS Number | 1272755-12-0 |
| Molecular Formula | C₁₃H₁₉NO₂S · HCl |
| Molecular Weight | 289.82 g/mol |
| Appearance | White crystalline powder |
| Melting Point | 90 – 96 °C |
| Optical Rotation | [α]D²⁰ = -31 ± 2º (C=1 in MeOH) |
| Storage Conditions | 0 – 8 °C, desiccated environment |
Pharmacokinetic & Biological Advantages
The structural modifications of CAS 1272755-12-0 translate directly into pharmacokinetic advantages when incorporated into active pharmaceutical ingredients (APIs). The diagram below maps the causal relationship between the molecule's structural features and its biological utility.
Structural features driving the pharmacokinetic advantages of CAS 1272755-12-0.
Synthesis & Purification Workflows
To ensure high enantiomeric purity and yield, the synthesis of Methyl benzyl-D-methioninate hydrochloride relies on a highly controlled two-stage process: Fischer esterification followed by selective reductive amination[3][4].
Stepwise synthesis of Methyl benzyl-D-methioninate hydrochloride.
Step-by-Step Methodology (Self-Validating Protocol)
Phase 1: C-Terminal Protection (Esterification)
-
Reaction Setup: Suspend pure D-Methionine in anhydrous methanol (MeOH) under an inert argon atmosphere. Cool the suspension to 0 °C using an ice bath.
-
Catalyst Generation: Dropwise add 1.2 equivalents of thionyl chloride (SOCl₂).
-
Causality: SOCl₂ reacts violently with MeOH to generate anhydrous HCl gas in situ. This strictly anhydrous environment prevents the hydrolysis of the newly formed ester, while the HCl protonates the α-amine, preventing unwanted dipeptide formation.
-
-
Propagation: Warm the reaction to room temperature and reflux for 12 hours.
-
Validation Checkpoint 1: Perform Thin-Layer Chromatography (TLC) using a Ninhydrin stain. The highly polar, zwitterionic D-methionine will remain at the baseline, while the esterified product (D-Met-OMe·HCl) will migrate significantly higher up the plate.
Phase 2: N-Alkylation (Reductive Amination)
-
Free-Basing & Imine Formation: Dissolve the isolated D-Met-OMe·HCl in 1,2-dichloroethane (DCE). Add an equimolar amount of triethylamine (TEA) to neutralize the hydrochloride salt, followed immediately by 1.05 equivalents of benzaldehyde. Stir for 2 hours at room temperature.
-
Causality: TEA liberates the primary amine, allowing nucleophilic attack on the benzaldehyde carbonyl to form an intermediate imine (Schiff base)[3].
-
-
Selective Reduction: Add 1.5 equivalents of sodium triacetoxyborohydride (NaBH(OAc)₃) portion-wise.
-
Causality: NaBH(OAc)₃ is a mild, chemo-selective reducing agent. Unlike harsher agents (e.g., NaBH₄), it selectively reduces the protonated imine without reducing the unreacted benzaldehyde into benzyl alcohol, thereby preventing complex purification issues[4].
-
-
Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO₃ to destroy excess hydride. Extract the organic layer with dichloromethane (DCM), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Salt Formation: Dissolve the crude N-Bzl-D-Met-OMe free base in anhydrous diethyl ether and add a stoichiometric amount of HCl in dioxane.
-
Causality: Converting the free base back to a hydrochloride salt prevents air oxidation of the secondary amine and yields the final, stable crystalline solid.
-
-
Validation Checkpoint 2: Perform Chiral HPLC to confirm that no racemization occurred at the α-carbon during the mild reductive amination process. The specific optical rotation must be validated against the standard: [α]D²⁰ = -31 ± 2º (C=1 in MeOH)[1].
Applications in Advanced Therapeutics
The integration of Methyl benzyl-D-methioninate hydrochloride into modern research spans several high-impact disciplines:
-
Peptidomimetic Drug Development: By incorporating N-alkylated amino acids into peptide chains, researchers can induce specific conformational constraints (such as beta-turns) while simultaneously blocking the action of aminopeptidases. This is highly utilized in the synthesis of constrained cyclic peptides and targeted oncology therapeutics[3].
-
Neuroscience Studies: Because the benzyl group drastically increases the lipophilicity of the methionine derivative, it is frequently utilized as a precursor for neuroactive compounds designed to cross the blood-brain barrier and interact with specific neurotransmitter systems[1].
-
Biochemical Pathway Probing: In metabolic research, this compound acts as a stable, non-hydrolyzable analog of natural methionine, allowing scientists to probe protein-protein interactions and enzyme active sites without the substrate being rapidly degraded by the biological assay environment[1].
References
- Chem-Impex International. "N-Benzyl-D-methionine methyl ester hydrochloride." Chem-Impex Product Catalog.
- Echemi. "D-Methionine, N-(phenylmethyl)-, methyl ester, hydrochloride (1:1) | 1272755-12-0." Echemi Chemical Database.
- BenchChem. "Application Notes and Protocols: Benzyl 2-Oxoacetate in Peptide Synthesis." BenchChem Technical Notes.
- BenchChem. "D-N-Benzylserine Methyl Ester | CAS 131110-76-4." BenchChem Chemical Protocols.
